Cas no 1243390-68-2 (3-cyclopropoxy-2-methoxypyridine)

• Product Name: 3-cyclopropoxy-2-methoxypyridine
• CAS No: 1243390-68-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 5098493
• Update Time: 2025-09-28

3-cyclopropoxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropoxy-2-methoxypyridine

• Inchi： 1S/C9H11NO2/c1-11-9-8(3-2-6-10-9)12-7-4-5-7/h2-3,6-7H,4-5H2,1H3
• InChI Key： YMOFJALHNYJZGL-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC=C1OC1CC1

Additional information on 3-cyclopropoxy-2-methoxypyridine

Introduction to 3-cyclopropoxy-2-methoxypyridine (CAS No. 1243390-68-2) in Modern Chemical and Pharmaceutical Research

3-cyclopropoxy-2-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1243390-68-2, is a significant compound in the realm of chemical and pharmaceutical innovation. This heterocyclic organic molecule, featuring a pyridine core with substituents that include a cyclopropyl group and a methoxy group, has garnered attention due to its versatile structural properties and potential applications in drug discovery and material science.

The structural configuration of 3-cyclopropoxy-2-methoxypyridine contributes to its unique reactivity and interaction capabilities with biological targets. The presence of the cyclopropyl group introduces steric hindrance, which can modulate binding affinities in drug design, while the methoxy group enhances solubility and metabolic stability. These characteristics make it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the exploration of 3-cyclopropoxy-2-methoxypyridine's potential in various pharmacological contexts. Studies have demonstrated its utility as an intermediate in synthesizing bioactive molecules targeting neurological disorders, inflammatory pathways, and infectious diseases. The compound's ability to serve as a pharmacophore has been particularly noted in the development of kinase inhibitors and antiviral agents.

One of the most compelling aspects of 3-cyclopropoxy-2-methoxypyridine is its role in modulating enzyme activity through precise structural modifications. Researchers have leveraged its framework to design molecules that selectively inhibit overexpressed enzymes in pathological conditions. For instance, derivatives of this compound have shown promise in preclinical trials for their ability to disrupt aberrant signaling pathways associated with cancer progression.

The cyclopropyl moiety, in particular, has been highlighted for its ability to enhance binding interactions with protein targets. This steric effect can be fine-tuned to improve drug-like properties such as bioavailability and target engagement. Furthermore, the methoxy group provides a site for further functionalization, allowing chemists to introduce additional pharmacological motifs that enhance therapeutic efficacy.

Recent publications have explored the synthesis of 3-cyclopropoxy-2-methoxypyridine derivatives using innovative catalytic methods that improve yield and purity. These advances underscore the compound's importance as a building block in synthetic organic chemistry. The development of efficient synthetic routes not only accelerates drug discovery but also opens new avenues for industrial-scale production.

The pharmaceutical industry has been particularly interested in 3-cyclopropoxy-2-methoxypyridine due to its potential as a lead compound for next-generation therapeutics. Its structural versatility allows for rapid diversification into libraries of compounds that can be screened for biological activity. This approach has been successful in identifying novel molecules with improved pharmacokinetic profiles compared to existing drugs.

Moreover, the compound's compatibility with green chemistry principles has made it an attractive choice for sustainable drug development. Efforts to minimize hazardous waste and reduce energy consumption during synthesis have positioned 3-cyclopropoxy-2-methoxypyridine as a model for environmentally conscious pharmaceutical manufacturing.

In conclusion, 3-cyclopropoxy-2-methoxypyridine (CAS No. 1243390-68-2) represents a cornerstone in modern chemical research, offering a rich scaffold for developing innovative therapeutic solutions. Its unique structural features, combined with recent advancements in synthetic methodologies, ensure its continued relevance in pharmaceutical innovation. As research progresses, this compound is poised to play an even greater role in addressing complex medical challenges worldwide.